Cas no 1807274-65-2 (2-Chloromethyl-4-hydroxy-3-nitropyridine)

• Product Name: 2-Chloromethyl-4-hydroxy-3-nitropyridine
• CAS No: 1807274-65-2
• MF: C₆H₅ClN₂O₃
• MW: 188.56850028038
• CID: 4802842
• Update Time: 2025-10-05

2-Chloromethyl-4-hydroxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-4-hydroxy-3-nitropyridine

• Inchi： 1S/C6H5ClN2O3/c7-3-4-6(9(11)12)5(10)1-2-8-4/h1-2H,3H2,(H,8,10)
• InChI Key： XXGZWUDGLXSNAE-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C=CN1)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 290
• XLogP3: 0.6
• Topological Polar Surface Area: 74.9

Additional information on 2-Chloromethyl-4-hydroxy-3-nitropyridine

Introduction to 2-Chloromethyl-4-hydroxy-3-nitropyridine (CAS No. 1807274-65-2)

2-Chloromethyl-4-hydroxy-3-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1807274-65-2, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the nitropyridine family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of 2-Chloromethyl-4-hydroxy-3-nitropyridine, including its chloromethyl and hydroxyl substituents, as well as its nitro group, make it a valuable intermediate in synthetic chemistry and a potential precursor for various pharmacologically active agents.

The chloromethyl moiety in 2-Chloromethyl-4-hydroxy-3-nitropyridine is particularly noteworthy due to its reactivity, which allows for further functionalization through nucleophilic addition reactions. This property is exploited in the synthesis of more complex molecules, including those intended for medicinal applications. The hydroxyl group at the 4-position introduces polarity and hydrogen bonding capabilities, enhancing the compound's solubility and interaction with biological targets. Meanwhile, the nitro group at the 3-position contributes to electronic properties that can influence the compound's reactivity and biological activity.

In recent years, there has been growing interest in nitropyridines as scaffolds for drug discovery. The nitro group, while traditionally associated with oxidizing properties, can be reduced to an amine under specific conditions, providing a pathway to introduce amine functionalities into the molecule. This transformation is particularly relevant in the development of bioactive compounds where amine groups are often crucial for receptor binding or metabolic stability. Furthermore, the presence of both electron-withdrawing (nitro) and electron-donating (hydroxyl) groups in 2-Chloromethyl-4-hydroxy-3-nitropyridine creates a unique electronic environment that can modulate its interactions with biological systems.

One of the most compelling aspects of 2-Chloromethyl-4-hydroxy-3-nitropyridine is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structure to develop novel compounds with therapeutic potential in various disease areas. For instance, derivatives of this molecule have been explored as inhibitors of kinases and other enzymes implicated in cancer progression. The ability to modify both the chloromethyl and hydroxyl positions allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability—key factors in drug design.

The synthesis of 2-Chloromethyl-4-hydroxy-3-nitropyridine itself is an area of active investigation. Recent advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. These improvements are crucial for facilitating further research and development efforts, particularly in academic and industrial settings where cost-effective access to key intermediates is essential. Additionally, green chemistry principles have been applied to optimize synthetic routes, reducing waste and improving atom economy—a trend that aligns with broader efforts to make pharmaceutical manufacturing more sustainable.

The biological activity of 2-Chloromethyl-4-hydroxy-3-nitropyridine has been studied extensively in recent years. Preclinical data suggest that this compound exhibits promising interactions with several target proteins, making it a candidate for further development into therapeutic agents. Notably, researchers have investigated its potential role in modulating inflammatory pathways and neurodegenerative diseases. The nitro group's ability to engage in redox chemistry provides a unique mechanism by which this compound might interact with biological systems, offering new avenues for therapeutic intervention.

In conclusion, 2-Chloromethyl-4-hydroxy-3-nitropyridine (CAS No. 1807274-65-2) represents a significant asset in modern chemical biology and drug discovery. Its unique structural features—combining reactivity with functional diversity—make it an invaluable intermediate for synthesizing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of pharmaceutical innovation for years to come.